![molecular formula C13H13F3N6 B3004984 N-Methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-4-(trifluoromethyl)pyrimidin-2-amine CAS No. 2415620-51-6](/img/structure/B3004984.png)
N-Methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-4-(trifluoromethyl)pyrimidin-2-amine
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Overview
Description
N-Methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-4-(trifluoromethyl)pyrimidin-2-amine, also known as MPZP, is a novel compound that has gained considerable attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-Methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-4-(trifluoromethyl)pyrimidin-2-amine is not fully understood, but it is believed to act by modulating various signaling pathways. In cancer cells, this compound induces apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt/mTOR pathway. In inflammation, this compound reduces the production of pro-inflammatory cytokines and chemokines by inhibiting the NF-κB pathway. In neurological disorders, this compound improves cognitive function by modulating the NMDA receptor and reducing neuroinflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in various studies. In cancer cells, this compound induces apoptosis and inhibits cell proliferation. In inflammation, this compound reduces the production of pro-inflammatory cytokines and chemokines. In neurological disorders, this compound improves cognitive function and reduces neuroinflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-Methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-4-(trifluoromethyl)pyrimidin-2-amine is its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. This compound is also relatively easy to synthesize and has a high purity. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to use in some lab experiments.
Future Directions
There are several future directions for N-Methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-4-(trifluoromethyl)pyrimidin-2-amine research. One potential direction is to further investigate its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Another potential direction is to explore its mechanism of action in more detail, which could lead to the development of more effective therapies. Additionally, future studies could investigate ways to improve the solubility of this compound, which could increase its potential applications in lab experiments.
Synthesis Methods
The synthesis of N-Methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-4-(trifluoromethyl)pyrimidin-2-amine involves the reaction of 2-amino-4-(trifluoromethyl)pyrimidine with 1-pyrazin-2-ylazetidin-3-amine in the presence of N-methylmorpholine as a catalyst. The reaction yields this compound as a white solid with a purity of over 95%.
Scientific Research Applications
N-Methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-4-(trifluoromethyl)pyrimidin-2-amine has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Inflammation studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. In neurological disorders, this compound has been shown to improve cognitive function and reduce neuroinflammation.
properties
IUPAC Name |
N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)-4-(trifluoromethyl)pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13F3N6/c1-21(12-19-3-2-10(20-12)13(14,15)16)9-7-22(8-9)11-6-17-4-5-18-11/h2-6,9H,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKGYNULODZBOST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CN(C1)C2=NC=CN=C2)C3=NC=CC(=N3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F3N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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